Cas no 5101-00-8 (4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid)
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4,5-TRIMETHOXYPHENYL)-4-OXOBUTYRIC ACID
- 4-oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid
- 3-(3,4,5-trimethoxybenzoyl)propionic acid
- 4-(3,4,5-trimethoxyphenyl)-4-oxobutanoic acid
- 4-Oxo-4-(3,4,5-trimethoxy-phenyl)-buttersaeure
- 4-oxo-4-(3,4,5-trimethoxy-phenyl)-butyric acid
- 4-Oxo-4-< 3,4,5-trimethoxy-phenyl> -buttersaeure
- AC1L6D5Q
- AC1Q5VOP
- AR-1G4241
- CTK4J3480
- NSC152713
- SureCN6822746
- SCHEMBL6822746
- DTXSID60302693
- NSC-152713
- MFCD02987265
- G43189
- 4-(3,4,5-TRIMETHOXYPHENYL)-4-OXOBUTYRICACID
- EN300-127424
- VBPGSDAYADHUML-UHFFFAOYSA-N
- CS-0232523
- AKOS010909648
- 5101-00-8
- 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid
-
- MDL: MFCD02987265
- Inchi: 1S/C13H16O6/c1-17-10-6-8(9(14)4-5-12(15)16)7-11(18-2)13(10)19-3/h6-7H,4-5H2,1-3H3,(H,15,16)
- InChI Key: VBPGSDAYADHUML-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C(CCC(=O)O)=O)OC)OC
Computed Properties
- Exact Mass: 268.09468
- Monoisotopic Mass: 268.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- Density: 1.215
- Melting Point: 121-122 °C
- Boiling Point: 449.9°C at 760 mmHg
- Flash Point: 169.7°C
- Refractive Index: 1.52
- PSA: 82.06
- LogP: 1.75990
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207499-1g |
4-(3,4,5-trimethoxyphenyl)-4-oxobutyric acid |
5101-00-8 | 97% | 1g |
£352.00 | 2022-03-01 | |
| Fluorochem | 207499-2g |
4-(3,4,5-trimethoxyphenyl)-4-oxobutyric acid |
5101-00-8 | 97% | 2g |
£613.00 | 2022-03-01 | |
| Fluorochem | 207499-5g |
4-(3,4,5-trimethoxyphenyl)-4-oxobutyric acid |
5101-00-8 | 97% | 5g |
£1447.00 | 2022-03-01 | |
| TRC | E590790-25mg |
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid |
5101-00-8 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E590790-50mg |
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid |
5101-00-8 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E590790-250mg |
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid |
5101-00-8 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-127424-0.05g |
4-oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid |
5101-00-8 | 95% | 0.05g |
$88.0 | 2023-05-26 | |
| Enamine | EN300-127424-0.1g |
4-oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid |
5101-00-8 | 95% | 0.1g |
$131.0 | 2023-05-26 | |
| Enamine | EN300-127424-0.25g |
4-oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid |
5101-00-8 | 95% | 0.25g |
$188.0 | 2023-05-26 | |
| Enamine | EN300-127424-0.5g |
4-oxo-4-(3,4,5-trimethoxyphenyl)butanoic acid |
5101-00-8 | 95% | 0.5g |
$296.0 | 2023-05-26 |
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid (CAS No. 5101-00-8): A Comprehensive Overview
4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid (CAS No. 5101-00-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a ketone group and multiple methoxy substituents on the phenyl ring. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.
The molecular formula of 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid is C12H16O6, and its molecular weight is 268.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.
In recent years, 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential use in treating inflammatory disorders such as arthritis and colitis.
Beyond its anti-inflammatory properties, 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound could protect neurons from oxidative stress-induced damage. The study found that treatment with 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases like Alzheimer's disease.
The synthetic route for producing 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid involves several well-established chemical reactions. One common method involves the condensation of 3,4,5-trimethoxybenzaldehyde with malonic acid followed by oxidation to form the ketone group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.
In addition to its therapeutic applications, 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid has found use in other areas such as material science and analytical chemistry. For example, it has been employed as a building block for the synthesis of advanced functional materials with unique optical and electronic properties. In analytical chemistry, this compound serves as a standard reference material for the calibration of analytical instruments due to its well-defined structure and stability.
The safety profile of 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally safe when used within recommended concentrations and under controlled conditions. However, it is important to handle this compound with care and follow standard laboratory safety protocols to minimize any potential risks.
In conclusion, 4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid (CAS No. 5101-00-8) is a multifaceted organic compound with a wide range of applications in medicine, material science, and analytical chemistry. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.
5101-00-8 (4-Oxo-4-(3,4,5-trimethoxyphenyl)butanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)